Cas no 1804080-73-6 (1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one)
1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one
-
- Inchi: 1S/C12H13BrF2O3/c1-2-17-11-8(6-9(16)7-13)4-3-5-10(11)18-12(14)15/h3-5,12H,2,6-7H2,1H3
- InChI Key: CIBSIZATVISRLW-UHFFFAOYSA-N
- SMILES: BrCC(CC1C=CC=C(C=1OCC)OC(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 264
- XLogP3: 3.6
- Topological Polar Surface Area: 35.5
1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013018412-250mg |
1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one |
1804080-73-6 | 97% | 250mg |
489.60 USD | 2021-06-25 | |
| Alichem | A013018412-500mg |
1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one |
1804080-73-6 | 97% | 500mg |
823.15 USD | 2021-06-25 | |
| Alichem | A013018412-1g |
1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one |
1804080-73-6 | 97% | 1g |
1,475.10 USD | 2021-06-25 |
1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one
Recent Advances in the Study of 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one (CAS: 1804080-73-6)
The compound 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one (CAS: 1804080-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and ethoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of research has been the optimization of synthetic routes for 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving the bromination of a precursor ketone, followed by selective functionalization of the phenyl ring. This advancement is critical for ensuring the compound's availability for further pharmacological testing.
Pharmacological investigations have revealed that 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one exhibits potent inhibitory effects on specific enzyme targets involved in inflammatory pathways. In vitro studies using human cell lines have shown that the compound effectively suppresses the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. These findings were corroborated by in vivo models, where the compound demonstrated significant reduction in inflammation markers with minimal toxicity.
Another promising application of this compound lies in its role as a precursor for the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one make it a suitable scaffold for designing selective inhibitors. Recent computational and experimental studies have identified several derivatives of this compound with enhanced binding affinity to oncogenic kinases, paving the way for future anticancer drug candidates.
Despite these advancements, challenges remain in the clinical translation of 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring prodrug strategies and formulation technologies to overcome these limitations and enhance the compound's therapeutic potential.
In conclusion, 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one (CAS: 1804080-73-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Continued research efforts are expected to unlock its full potential, leading to the development of novel therapeutics for inflammatory diseases and cancer.
1804080-73-6 (1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)